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Compound of Interest

Compound Name: 2-Methylnicotine

CAS No.: 77698-47-6

Cat. No.: B8065928

Get Quote

Strategic Sourcing and Utilization of 2-
Methylnicotine
A Technical Guide for Medicinal Chemistry and
Pharmacology
Executive Summary: The Chemical Entity
2-Methylnicotine (specifically the biologically relevant (S)-enantiomer, CAS 13270-56-9) is a

structural analog of nicotine characterized by a methyl substitution at the C2 position of the

pyridine ring.[1] Unlike its currently popular isomer 6-methylnicotine (which is seeing a surge in

recreational vape markets), 2-methylnicotine remains a specialized research tool.

It is primarily utilized for:

Structure-Activity Relationship (SAR) Studies: Probing the steric tolerance of the nicotinic

acetylcholine receptor (nAChR) binding pocket.
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Metabolic Profiling: Serving as a reference standard for minor nicotine metabolites.

Synthetic Scaffolding: Acting as a chiral building block for complex pyridine-pyrrolidine

heterocycles.

This guide provides a validated roadmap for sourcing, verifying, and handling this compound,

distinguishing it from common commercial isomers to ensure experimental integrity.

Commercial Landscape & Procurement Strategy
The commercial availability of 2-methylnicotine is bifurcated into Analytical Standards (high

cost, low volume) and Custom Synthesis (variable purity, higher volume). It is not a commodity

chemical like nicotine.

2.1 Critical Identity Parameters
Before contacting suppliers, ensure your procurement specification matches the exact isomer

required. Confusion with 6-methylnicotine or 2-picoline is a common procurement error.

Parameter
Specification (Research
Grade)

Specification (Analytical
Grade)

Chemical Name
2-Methyl-3-[(2S)-1-

methylpyrrolidin-2-yl]pyridine
(S)-2-Methylnicotine

CAS Number
13270-56-9 (S-isomer) 64114-

31-4 (Racemic)
13270-56-9

Molecular Weight 176.26 g/mol 176.26 g/mol

Purity ≥ 95% (NMR) ≥ 98% (HPLC/GC)

Physical State Viscous Oil (Hygroscopic) Neat Oil or HCl/Tartrate Salt

Chirality
Check ee% (Enantiomeric

Excess)
ee% > 99%

2.2 Supplier Tiering & Selection Logic
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The following decision matrix outlines how to select a supplier based on your experimental

needs.

Define Experimental Need Application Type?

Quant/Metabolism StandardMass Spec/HPLC

High-Throughput Screening / SAR
Binding Assays

Synthetic Intermediate

Chemistry

Tier 1: LGC, TRC, SCBT
(mg scale, >$500/100mg)

Certified Ref Material

Tier 2: Enamine, ChemSpace
(g scale, Custom Synth)

Library Compound

Tier 3: Bulk Chinese CROs
(High Risk, QC Required)

Need >10g
Validation Protocol

Mandatory In-House NMR

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow. Tier 1 suppliers provide certification but at high cost. Tier

3 requires rigorous internal validation.

Technical Verification: The "Self-Validating" Protocol
Due to the prevalence of isomers (4-methyl and 6-methylnicotine), relying solely on a

Certificate of Analysis (CoA) from lower-tier suppliers is risky. The following protocol validates

the position of the methyl group.

3.1 Structural Logic
Nicotine: Pyridine protons appear at C2, C4, C5, C6.

2-Methylnicotine: The C2 proton is absent. The methyl group signal appears as a singlet

around

2.4–2.6 ppm.

Differentiation: 6-Methylnicotine will lack the C6 proton (most shielded alpha-proton),

whereas 2-Methylnicotine lacks the C2 proton (most deshielded alpha-proton).

3.2 QC Workflow (Upon Receipt)
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Visual Inspection: Product should be a colorless to pale yellow oil.[2] Dark brown indicates

significant oxidation (N-oxide formation).

1H NMR (CDCl3):

Look for the diagnostic singlet at ~2.5 ppm (Pyridine-CH3).

Verify the absence of the signal at ~8.5 ppm (The C2-H of the pyridine ring, which is

present in nicotine and 6-methylnicotine).

Chiral HPLC (If S-isomer purchased):

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane/IPA + 0.1% Diethylamine.

Handling, Stability & Safety
Safety Warning: Like nicotine, 2-methylnicotine is a potent neurotoxin and nAChR agonist. It

readily penetrates skin. Double-gloving (Nitrile) and working in a fume hood are mandatory.

4.1 Stability Profile
Oxidation: The pyrrolidine nitrogen is prone to N-oxidation; the pyridine ring is relatively

stable.

Hygroscopicity: The free base is highly hygroscopic. Absorbed water catalyzes hydrolysis

and oxidation.

Light Sensitivity: Photosensitive. Store in amber vials.

4.2 Storage Protocol
Long-term: -20°C or -80°C.

Atmosphere: Store under Argon or Nitrogen.

Form: If possible, convert the free base to a Tartrate or Dihydrochloride salt for solid-state

stability.
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Experimental Protocol: Preparation of Stable Stock
Solutions
For researchers using 2-methylnicotine in biological assays (e.g., Calcium Flux or

Electrophysiology), precise concentration and pH control are vital.

Objective: Create a 10 mM stock solution stable for 3 months.

Materials:

2-Methylnicotine (Free base or Salt)[3]

DMSO (Anhydrous, ≥99.9%)

Argon gas line

Procedure:

Equilibration: Allow the vial to warm to room temperature before opening to prevent

condensation (water introduction).

Weighing:

If Liquid: Use a positive displacement pipette. Density is approx 1.01 g/mL (similar to

nicotine), but weighing by mass is more accurate than volume.

Calculation: Mass (mg) = [Conc (mM) × Vol (mL) × MW] / 1000.

Solubilization:

Dissolve the calculated mass in Anhydrous DMSO. Avoid water/buffer for the master

stock.

Note: DMSO stocks are preferred over ethanol due to lower evaporation rates during

storage.

Aliquoting:
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Divide into single-use aliquots (e.g., 50 µL) in amber microtubes.

Overlay with Argon gas before closing the cap.

Storage: Freeze at -20°C. Do not freeze-thaw more than 3 times.

5.1 Assay Dilution Workflow
When ready to use in an aqueous assay (e.g., HEK293 cells expressing

nAChR):

10 mM DMSO Stock
(-20°C)

Intermediate Dilution
(100 µM in HBSS/Buffer)

1:100 Dilution
(Prevents DMSO shock)

Vehicle Control
(Match DMSO %)

Calculate Final % DMSO
(Must be < 0.1%)

Final Assay Well
(1 µM - 100 µM)

Serial Dilution

Click to download full resolution via product page

Figure 2: Dilution scheme to minimize DMSO cytotoxicity while maintaining compound

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8065928/docs#commercial-availability-of-2-
methylnicotine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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